N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H13N5O5/c1-21-13-16-11(17-14(18-13)22-2)7-15-12(20)8-6-10(24-19-8)9-4-3-5-23-9/h3-6H,7H2,1-2H3,(H,15,20)
• InChI Key: ADKPXXIZLKGDFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)CNC(=O)C2=NOC(=C2)C3=CC=CO3)OC
• Molecular Formula: C14H13N5O5
• Molecular Weight: 331.28 g/mol

Description

N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H13N5O5 and its molecular weight is 331.288. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Heterocyclic compounds derived from similar core structures have been synthesized for their potential anti-inflammatory, analgesic, and antimicrobial activities. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines have been synthesized from related precursors, showing significant inhibition activities on cyclooxygenase enzymes, and offering analgesic and anti-inflammatory benefits. These compounds demonstrate the versatility of triazine-based structures in creating new therapeutic agents with potential application in treating inflammation and pain (A. Abu‐Hashem et al., 2020).

Antimicrobial Activities

Derivatives starting from compounds with furan components have been synthesized and evaluated for their antimicrobial properties. For example, azole derivatives synthesized from furan-2-carbohydrazide showed activity against various microorganisms, highlighting the role of furan-based structures in developing new antimicrobial agents (Serap Başoğlu et al., 2013).

Energetic Materials Synthesis

Compounds incorporating isoxazole and furazan rings, synthesized through reactions involving similar triazine components, serve as precursors for energetic materials. These materials are characterized by high nitrogen content, moderate thermal stabilities, and insensitivity towards impact and friction, making them suitable for applications requiring stable and less sensitive energetic compounds (Qiong Yu et al., 2017).

Application in Organic Synthesis

The use of related triazine compounds as condensing agents in organic synthesis demonstrates their utility in forming amides and esters. This application is significant in pharmaceutical and material science research, where efficient synthesis methods are crucial (M. Kunishima et al., 1999).